Cas no 2694747-14-1 (tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate)

Tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a 2,3,4-trimethoxyphenyl moiety. Its key advantages include stability under basic conditions and selective deprotection under acidic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The trimethoxyphenyl group enhances solubility in organic solvents, facilitating purification and handling. The Boc protection ensures compatibility with a wide range of reaction conditions, particularly in multi-step syntheses. This compound is particularly useful in the development of pharmacologically active molecules, where controlled deprotection and functional group manipulation are critical. Its well-defined reactivity profile supports efficient synthetic workflows.
tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate structure
2694747-14-1 structure
Product Name:tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate
CAS No:2694747-14-1
MF:C16H25NO5
MW:311.373405218124
CID:5614650
PubChem ID:165949989
Update Time:2025-05-22

tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-methyl-N-[(2,3,4-trimethoxyphenyl)methyl]carbamate
    • EN300-33050395
    • 2694747-14-1
    • tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate
    • Inchi: 1S/C16H25NO5/c1-16(2,3)22-15(18)17(4)10-11-8-9-12(19-5)14(21-7)13(11)20-6/h8-9H,10H2,1-7H3
    • InChI Key: ODOMKBPIIPHIEE-UHFFFAOYSA-N
    • SMILES: O(C(N(C)CC1C=CC(=C(C=1OC)OC)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 311.17327290g/mol
  • Monoisotopic Mass: 311.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 57.2Ų

tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate Pricemore >>

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Additional information on tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate

tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate, identified by the CAS number CAS 2694747-14-1, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its complex structure and versatile functional groups, which make it a valuable component in modern chemical synthesis and pharmaceutical research. Recent advancements in synthetic chemistry have further highlighted its potential in developing novel bioactive molecules.

The molecular structure of tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate consists of a tert-butyl group attached to a methylcarbamate moiety. The presence of the 2,3,4-trimethoxyphenyl group introduces unique electronic and steric properties, enhancing its reactivity and selectivity in various chemical reactions. This makes it an ideal candidate for exploring new synthetic pathways and optimizing reaction conditions.

Recent studies have demonstrated the utility of this compound in the synthesis of bioactive agents. For instance, researchers have employed it as an intermediate in the construction of complex natural product analogs. Its ability to participate in both nucleophilic and electrophilic reactions has been exploited to design novel drug candidates with improved pharmacokinetic profiles.

In addition to its role in drug discovery, tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate has found applications in agrochemicals. Its unique combination of functional groups allows for the development of pesticides and herbicides with enhanced efficacy and reduced environmental impact. Recent field trials have shown promising results in terms of crop protection and yield improvement.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of intermediates with high purity and the optimization of catalytic systems to achieve high yields. Researchers have recently reported innovative methods for synthesizing this compound using green chemistry principles, which minimize waste generation and reduce energy consumption.

The stability and shelf-life of tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate are critical considerations for its industrial applications. Studies have shown that proper storage conditions can significantly extend its stability, ensuring consistent performance across different batches. Furthermore, its compatibility with various solvents and reaction media has been thoroughly investigated to optimize its usage in large-scale production processes.

In terms of environmental impact, recent life cycle assessments (LCAs) have provided valuable insights into the sustainability of this compound's production and application. These assessments highlight the importance of adopting eco-friendly practices throughout its lifecycle to minimize ecological footprint.

The future prospects for tert-butyl N-methyl-N-(2,3,4-trimethoxyphenyl)methylcarbamate are highly promising. With ongoing advancements in synthetic methodology and increasing demand for sustainable chemical solutions, this compound is expected to play an even more significant role in diverse industries. Continued research will undoubtedly unlock new applications and further enhance its value as a key component in modern chemistry.

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